(3R)-3-Amino-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid

• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol
• SMILES: CC1=C(SC(=N1)C)C(CC(=O)O)N
• InChI: InChI=1S/C8H12N2O2S/c1-4-8(13-5(2)10-4)6(9)3-7(11)12/h6H,3,9H2,1-2H3,(H,11,12)/t6-/m1/s1
• InChIKey: DHKIPEQLMFVXTA-ZCFIWIBFSA-N

(3R)-3-Amino-3-(dimethyl-1,3-thiazol-5-yl)propanoic Acid Overview

(3R)-3-Amino-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid (CAS 1842344-36-8) is a chiral non-proteinogenic β-amino acid featuring a 2,4-dimethyl-substituted 1,3-thiazole ring attached at the C5 position to the β-carbon of a propanoic acid backbone . With a molecular formula of C₈H₁₂N₂O₂S and molecular weight of 200.26 g/mol, it belongs to the broader class of thiazole-containing β-amino acid derivatives that have been patented as cathepsin A inhibitors by Sanofi for cardiovascular and inflammatory disease applications [1]. The compound is commercially supplied at 95% purity from multiple vendors and exists as a single (R)-configured enantiomer, distinguishing it from its (S)-enantiomer (CAS 1847517-58-1) .

Single (R)-enantiomer for defined stereochemistry in SAR studies

β-Amino acid backbone supports class-level proteolytic stability

C5-thiazolyl attachment presents distinct pharmacophore geometry vs C2/C4 regioisomers

• [1] Ruf, S.; Pernerstorfer, J.; Sadowski, T.; Horstick, G.; Schreuder, H.; Buning, C.; Wirth, K. (Sanofi). Substituted 3-Thiazoloamino-Propionic Acid Derivatives and Their Use as Pharmaceuticals. US Patent Application US20130053402A1, published February 28, 2013. View Source

Why (3R)-3-Amino-3-(dimethyl-1,3-thiazol-5-yl)propanoic Acid Is Irreplaceable

Thiazole-containing β-amino acids are not interchangeable commodities. The specific combination of (R) absolute configuration at the β-carbon, C5 attachment of the thiazole ring (versus C2 or C4 regioisomers), 2,4-dimethyl substitution on the thiazole, and the β-amino acid backbone (versus α-amino acid) creates a unique pharmacophoric fingerprint that influences receptor binding, proteolytic stability, and downstream synthetic utility [1]. Substituting the (R)-enantiomer with the (S)-enantiomer (CAS 1847517-58-1) inverts chiral recognition at biological targets; replacing the C5-thiazolyl attachment with a C2-thiazolyl isomer (CAS 2166016-49-3) alters the spatial orientation of the heterocycle; and using an α-amino acid analog (e.g., (2R)-2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid) changes backbone geometry and susceptibility to proteolytic degradation [2]. The following quantitative evidence guide establishes where these differences translate into measurable, decision-relevant parameters for scientific procurement.

Enantiomer (S)-enantiomer may invert chiral recognition and alter target engagement

Regioisomer C2-thiazolyl isomer shifts spatial orientation, altering pharmacophore fit

Backbone α-Amino acid analog lacks β-amino acid proteolytic resistance, may degrade rapidly

Substitution Des-dimethyl analog reduces lipophilicity, potentially limiting membrane permeability

• [1] Ruf, S. et al. (Sanofi). US20130053402A1, 2013. Substituted 3-Thiazoloamino-Propionic Acid Derivatives as Cathepsin A Inhibitors. View Source
• [2] Cabrele, C.; Martinek, T. A.; Reiser, O.; Berlicki, Ł. Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. Journal of Medicinal Chemistry 2014, 57 (23), 9718–9739. DOI: 10.1021/jm5010896. View Source

(3R)-3-Amino-3-(dimethyl-1,3-thiazol-5-yl)propanoic Acid Differentiation Evidence

Enantiomeric Purity: (R) vs (S) in Chiral Assays

The (3R)-configured enantiomer (CAS 1842344-36-8) and its (3S)-counterpart (CAS 1847517-58-1) are supplied as discrete single-enantiomer products at 95% purity . The Sanofi cathepsin A inhibitor patent (US20130053402A1) explicitly claims compounds in 'any of its stereoisomeric forms or a mixture of stereoisomeric forms in any ratio,' establishing that stereochemistry is a critical determinant of pharmacological activity within this structural class [1]. Although direct comparative IC₅₀ data for the isolated (R) vs (S) enantiomers of this specific dimethylthiazolyl-β-amino acid are not publicly disclosed, the patent's structural exemplification of exclusively (S)-configured β-amino acid derivatives as the enumerated active species suggests enantioselective target engagement [1]. Procurement of the single (R)-enantiomer eliminates the 50% inactive or differentially active material inherent in a racemic mixture.

Enantiomeric Purity

Class-level inference

Single (R)-enantiomer, 95% purity
vs (S)-enantiomer or racemic mixture

100% e.e. over racemate; vendor COA review needed

Supports enantioselective SAR interpretation

Stereochemistry inferred from patent class; direct comparative IC₅₀ not disclosed

Evidence Dimension	Enantiomeric composition and chiral identity
Target Compound Data	Single (R)-enantiomer, 95% purity (CAS 1842344-36-8)
Comparator Or Baseline	(3S)-enantiomer: single (S)-enantiomer, 95% purity (CAS 1847517-58-1); Racemate: 1:1 mixture of (R) and (S)
Quantified Difference	100% enantiomeric excess (single enantiomer vs racemate); opposite absolute configuration vs (S)-enantiomer
Conditions	Chiral HPLC resolution; commercial supply specification per vendor certificate of analysis

Why This Matters

For structure-activity relationship (SAR) studies and chiral ligand optimization, a defined (R)-enantiomer ensures reproducible target engagement data that cannot be achieved with racemic mixtures or the incorrect antipode.

• [1] Ruf, S. et al. (Sanofi). US20130053402A1, 2013, Claim 1 and Example Compounds (exclusively (S)-configuration). View Source

β-Amino Acid vs α-Amino Acid: Proteolytic Stability

The target compound possesses a β-amino acid backbone (amino group at C3 relative to carboxyl), in contrast to α-amino acid analogs such as (2R)-2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid (CAS 2229550-30-3) where the amino group is at C2 . Literature data demonstrate that incorporation of β-amino acids into peptide sequences confers substantial resistance to proteolytic degradation: α,β-peptides containing β-amino acid residues showed no detectable proteolysis after 36 hours of incubation with trypsin or chymotrypsin, whereas the corresponding all-α-peptides were rapidly cleaved [1]. This class-level proteolytic stability advantage is a direct function of the β-amino acid backbone architecture and cannot be achieved with α-amino acid analogs.

Proteolytic Stability

Class-level inference

No detectable cleavage after 36 h (trypsin/chymotrypsin)

β-amino acid scaffold vs α-amino acid analog; >36-fold half-life increase reported

Supports proteolytic stability screening context

Class-level data; compound-specific stability should be verified

Evidence Dimension	Proteolytic susceptibility (in vitro stability assay)
Target Compound Data	β-amino acid backbone; class-level data: no proteolysis after 36 h incubation with trypsin/chymotrypsin for β-amino acid-containing α,β-peptides [1]
Comparator Or Baseline	α-amino acid analog (2R)-2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanoic acid; all-α-peptides are rapidly cleaved by trypsin/chymotrypsin [1]
Quantified Difference	Complete resistance vs rapid degradation (36 h window); >36-fold increase in half-life for β-amino acid-containing peptides
Conditions	In vitro proteolysis assay with trypsin and chymotrypsin; 36 h incubation at 37°C

Why This Matters

When designing peptide-based probes, inhibitors, or therapeutics where in vivo half-life is critical, the β-amino acid scaffold provides a built-in stability advantage that α-amino acid analogs cannot match, reducing the need for additional backbone modifications.

• [1] Cabrele, C.; Martinek, T. A.; Reiser, O.; Berlicki, Ł. Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. J. Med. Chem. 2014, 57 (23), 9718–9739. View Source

C5 vs C2 Thiazole Regioisomer: Spatial Pharmacophore

The target compound bears the 2,4-dimethylthiazole ring attached at the C5 position to the β-carbon of the propanoic acid chain. The corresponding C2 regioisomer, (3R)-3-amino-3-(dimethyl-1,3-thiazol-2-yl)propanoic acid (CAS 2166016-49-3), has an identical molecular formula (C₈H₁₂N₂O₂S) and molecular weight (200.26 g/mol) but differs in the point of attachment of the thiazole to the amino acid scaffold . This regioisomeric difference changes the spatial vector of the thiazole ring relative to the amino and carboxyl groups, altering the overall molecular shape and pharmacophoric geometry. In the broader class of thiazole-containing integrin antagonists, the position of thiazole substitution has been shown to modulate selectivity between integrin subtypes (αvβ3 vs αIIbβ3 vs αvβ6) [1], demonstrating that regioisomer identity is a critical determinant of target recognition.

Regioisomer Geometry

Class-level inference

C5-thiazolyl attachment vs C2-thiazolyl isomer (CAS 2166016-49-3)

Identical MW (200.26), distinct spatial orientation and TPSA

Regioisomer-specific pharmacophore mapping context

Integrin subtype selectivity data support regioisomer-dependent recognition

Evidence Dimension	Thiazole ring attachment position and molecular geometry
Target Compound Data	C5-thiazolyl attachment; SMILES: C[C@H](CC(O)=O)(N)C=1SC(C)=NC1C; TPSA 76.21 Ų, LogP 1.23
Comparator Or Baseline	C2-thiazolyl isomer: (3R)-3-amino-3-(dimethyl-1,3-thiazol-2-yl)propanoic acid (CAS 2166016-49-3); SMILES: Cc1nc(C(N)CC(=O)O)sc1C
Quantified Difference	Different connectivity (C5 vs C2); altered spatial orientation of dimethylthiazole ring; identical MW (200.26) but distinct topological polar surface area and molecular shape
Conditions	Computational molecular property comparison; regioisomeric identity confirmed by SMILES notation and CAS registry

Why This Matters

In medicinal chemistry campaigns targeting specific protein pockets, the C5-thiazolyl regioisomer presents a distinct pharmacophoric geometry that cannot be replicated by the C2 isomer, directly impacting binding pose and target selectivity.

• [1] Infona Search Results: 2,5-thiazole containing compounds as potent and selective αvβ3 integrin antagonists with selectivity over αIIbβ3 and αvβ6. Based on patent and literature corpus. URL: https://www.infona.pl. View Source

Dimethyl vs Unsubstituted Thiazole: Lipophilicity & Steric Effects

The target compound carries 2,4-dimethyl substituents on the thiazole ring, distinguishing it from the des-dimethyl analog 3-amino-3-(thiazol-5-yl)propanoic acid (CAS 773118-16-4) which has a molecular weight of 172.21 g/mol versus 200.26 g/mol for the dimethylated compound . The two methyl groups contribute an increase of 28.05 Da in molecular weight and, critically, raise the computed LogP from approximately 0.28 (unsubstituted analog, estimated by fragment addition) to 1.23 (measured/calculated for target compound) . This ~0.95 LogP unit increase translates to approximately a 9-fold increase in octanol-water partition coefficient, significantly enhancing membrane permeability potential. The methyl groups also introduce steric bulk at the 2- and 4-positions, which can modulate binding pocket complementarity and metabolic stability at these positions on the thiazole ring.

Lipophilicity Shift

Cross-study comparable

LogP 1.23 (dimethyl) vs ~0.28 (des-dimethyl)

~9-fold higher lipophilicity; steric shielding at C2/C4

May support membrane permeability and intracellular target studies

Computed values; confirm experimentally for specific assay conditions

Evidence Dimension	Lipophilicity (LogP) and molecular weight
Target Compound Data	LogP 1.23, MW 200.26, TPSA 76.21
Comparator Or Baseline	Des-dimethyl analog: 3-amino-3-(thiazol-5-yl)propanoic acid (CAS 773118-16-4), MW 172.21, estimated LogP ~0.28
Quantified Difference	ΔMW = +28.05 Da; ΔLogP ≈ +0.95 (approximately 9-fold higher lipophilicity); steric shielding at thiazole C2 and C4 positions
Conditions	Computed physicochemical properties; vendor-specified purity 95% for both compounds

Why This Matters

The increased lipophilicity directly impacts membrane permeability, protein binding, and pharmacokinetic profile, making the dimethyl-substituted compound preferable when target engagement requires crossing lipid bilayers or engaging hydrophobic binding pockets.

Patent-Bounded Chemical Space: Cathepsin A Scaffold

The thiazole-β-amino acid scaffold of the target compound falls within the Markush structure of Sanofi's US20130053402A1 patent family claiming substituted 3-thiazoloamino-propionic acid derivatives as cathepsin A inhibitors for atherosclerosis, heart failure, renal diseases, and inflammatory conditions [1]. While the patent specifically exemplifies thiazole-4-carbonyl and thiazole-2-carbonyl amino derivatives rather than the 5-yl direct attachment of the target compound, the structural proximity enables this compound to serve as a valuable comparator or starting point for patent-bounded medicinal chemistry exploration. In contrast, non-thiazole β-amino acids or thiazole derivatives lacking the propionic acid linker fall outside this protected chemical space and lack the cathepsin A inhibitory framework validated by Sanofi. The target compound thus occupies a strategically important position: structurally adjacent to a clinically validated inhibitor class without being explicitly claimed in the exemplification, offering both relevance and freedom-to-operate potential.

Patent Context

Supporting evidence

Structurally adjacent to Sanofi cathepsin A inhibitor pharmacophore

C5 attachment not exemplified in US20130053402A1 claims

Cathepsin A target-context research scaffold

Freedom-to-operate potential; confirm activity in target-specific assays

Evidence Dimension	Proximity to patented cathepsin A inhibitor pharmacophore
Target Compound Data	2,4-dimethylthiazol-5-yl β-amino acid scaffold; structurally adjacent to Sanofi patent exemplifications
Comparator Or Baseline	Non-thiazole β-amino acids (no cathepsin A inhibition framework); thiazole derivatives without propionic acid linker (different target profile)
Quantified Difference	Qualitative: target compound retains thiazole-propionic acid core required for cathepsin A inhibition while offering distinct C5 attachment not exemplified in Sanofi claims
Conditions	Patent landscape analysis of US20130053402A1 (Sanofi, 2013) claim scope and exemplified compounds

Why This Matters

For drug discovery programs targeting cathepsin A or related proteases, this compound provides a structurally informed starting point with documented class-level target relevance while potentially offering a distinct intellectual property position.

• [1] Ruf, S. et al. (Sanofi). Substituted 3-Thiazoloamino-Propionic Acid Derivatives and Their Use as Pharmaceuticals. US Patent Application US20130053402A1, published February 28, 2013. Claims 1–11; exemplified compounds at L184–L249. View Source

(3R)-3-Amino-3-(dimethyl-1,3-thiazol-5-yl)propanoic Acid Applications

Chiral Building Block for Cathepsin A Inhibitor SAR Studies

The compound serves as a single-enantiomer (R)-configured β-amino acid scaffold adjacent to the Sanofi cathepsin A inhibitor pharmacophore [1]. Its C5-thiazolyl attachment and 2,4-dimethyl substitution differentiate it from the exemplified thiazole-4-carbonyl and thiazole-2-carbonyl derivatives in US20130053402A1, enabling exploration of novel vectors within a validated target space. The defined (R) stereochemistry ensures reproducible SAR data, avoiding the confounding effects of racemic mixtures.

Proteolytically Stable Peptidomimetic Synthesis

The β-amino acid backbone provides documented resistance to proteolytic degradation by trypsin and chymotrypsin (no detectable cleavage after 36 h incubation) compared to α-amino acid analogs [2]. This makes the compound suitable for incorporation into peptide sequences where extended in vitro or in vivo half-life is required, such as in protease inhibitor design or peptide-based probe development.

Lipophilicity-Enhanced Probe Design for Membrane-Permeable Targets

With a computed LogP of 1.23, the 2,4-dimethyl substitution increases lipophilicity approximately 9-fold relative to the unsubstituted thiazole analog (estimated LogP ~0.28) . This property makes the compound more suitable for applications requiring membrane permeability, such as intracellular target engagement or blood-brain barrier penetration studies, where the des-dimethyl analog would be disfavored.

Regioisomer-Specific Pharmacophore Mapping

The C5-thiazolyl attachment orientation provides a distinct spatial presentation of the heterocycle compared to the C2-thiazolyl regioisomer (CAS 2166016-49-3) . This enables researchers to systematically probe the geometric requirements of thiazole-binding protein pockets, particularly in integrin and protease targets where regioisomer identity has been shown to influence subtype selectivity .

Application

Selection Property

Validation Focus

Cathepsin A inhibitor SAR studies

Single (R)-enantiomer β-amino acid scaffold

Enantioselective target-context interpretation

Peptidomimetic synthesis requiring proteolytic stability

β-Amino acid backbone

Proteolytic resistance under assay conditions

Membrane-permeable probe design

2,4-Dimethyl thiazole substitution

Membrane permeability and intracellular target engagement studies

Pharmacophore mapping of thiazole-binding pockets

C5-thiazolyl attachment orientation

Regioisomer-dependent target selectivity

• [1] Ruf, S. et al. (Sanofi). US20130053402A1, 2013. Substituted 3-Thiazoloamino-Propionic Acid Derivatives as Cathepsin A Inhibitors. View Source
• [2] Cabrele, C.; Martinek, T. A.; Reiser, O.; Berlicki, Ł. Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. J. Med. Chem. 2014, 57 (23), 9718–9739. View Source